Cas no 7661-09-8 (3-bromo-N-(2-fluorophenyl)propanamide)

• Product Name: 3-bromo-N-(2-fluorophenyl)propanamide
• CAS No: 7661-09-8
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• MDL: MFCD00124372
• CID: 3161084
• PubChem ID: 2780877
• Update Time: 2025-06-11

3-bromo-N-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS022340057
• Propanamide, 3-bromo-N-(2-fluorophenyl)-
• PS-9926
• MFCD00124372
• SCHEMBL2832021
• 3-bromo-N-(2-fluorophenyl)propanamide
• STL477798
• N1-(2-FLUOROPHENYL)-3-BROMOPROPANAMIDE
• 7661-09-8

• MDL： MFCD00124372
• Inchi： 1S/C9H9BrFNO/c10-6-5-9(13)12-8-4-2-1-3-7(8)11/h1-4H,5-6H2,(H,12,13)
• InChI Key： RRUOWJWFMUGSMF-UHFFFAOYSA-N
• SMILES： BrCCC(NC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 244.98515Da
• Monoisotopic Mass: 244.98515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-bromo-N-(2-fluorophenyl)propanamide

Chemical Profile of 3-bromo-N-(2-fluorophenyl)propanamide (CAS No. 7661-09-8)

3-bromo-N-(2-fluorophenyl)propanamide, identified by the Chemical Abstracts Service Number (CAS No.) 7661-09-8, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a brominated aromatic ring and an amide functional group, has garnered attention due to its versatile applications in medicinal chemistry and synthetic biology. The structural uniqueness of this compound lies in its ability to serve as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The bromo substituent on the aromatic ring enhances the electrophilicity of the molecule, making it a valuable precursor for further functionalization. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems. The fluorophenyl moiety, on the other hand, introduces electronic and steric effects that can modulate the biological activity of derived compounds. Fluoro-substituted aromatic rings are well-known for their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles in drug candidates.

In recent years, 3-bromo-N-(2-fluorophenyl)propanamide has been explored in various research avenues. One notable area is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the structural features of this compound, researchers have synthesized derivatives that exhibit potent inhibitory effects on specific kinases. For instance, studies have shown that certain analogs of 3-bromo-N-(2-fluorophenyl)propanamide can selectively inhibit tyrosine kinases, thereby offering potential therapeutic benefits.

Another emerging field where this compound has shown promise is in the realm of antiviral agents. The growing threat of viral infections has spurred extensive research into developing new antiviral drugs. The unique structural motifs present in 3-bromo-N-(2-fluorophenyl)propanamide make it an attractive scaffold for designing molecules that can interfere with viral replication cycles. Researchers have reported the synthesis of derivatives that exhibit inhibitory activity against various viruses, including herpesviruses and flaviviruses. These findings highlight the compound's potential as a lead molecule in antiviral drug discovery.

The synthesis of 3-bromo-N-(2-fluorophenyl)propanamide itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences involving halogenation and nucleophilic substitution reactions. However, recent advancements have enabled more efficient synthetic routes, such as transition-metal-catalyzed cross-coupling reactions. These methods not only improve yield but also reduce the number of byproducts, making the process more environmentally friendly and scalable for industrial applications.

The biological activity of 3-bromo-N-(2-fluorophenyl)propanamide is further enhanced by its ability to undergo derivatization into more complex structures. Researchers have employed various strategies to modify its core scaffold, including introducing additional functional groups or altering the connectivity between atoms. Such modifications have led to the discovery of novel compounds with improved pharmacological properties. For example, replacing the bromine atom with other halogens or introducing heterocyclic rings has been shown to enhance binding affinity and selectivity.

The role of computational chemistry in studying 3-bromo-N-(2-fluorophenyl)propanamide cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting the behavior of molecules before they are synthesized in the lab. By using computational methods, researchers can simulate interactions between this compound and biological targets, providing insights into its potential mechanisms of action. This approach not only saves time but also allows for rational design of derivatives with enhanced properties.

Future directions in the study of 3-bromo-N-(2-fluorophenyl)propanamide are likely to focus on expanding its applications in drug discovery and material science. The development of new synthetic methodologies will continue to drive innovation, enabling access to a wider range of derivatives with tailored properties. Additionally, exploring its potential in areas beyond pharmaceuticals, such as agrochemicals or specialty chemicals, may open up new avenues for research and commercialization.

In conclusion,3-bromo-N-(2-fluorophenyl)propanamide (CAS No. 7661-09-8) is a multifaceted compound with significant implications in chemical research and drug development. Its unique structural features make it a valuable scaffold for synthesizing biologically active molecules, particularly those targeting kinases and viruses. As research continues to evolve,this compound will undoubtedly play a crucial role in advancing our understanding of molecular interactions and developing innovative therapeutic strategies.